Cas no 89009-85-8 (Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]-)

• Product Name: Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]-
• CAS No: 89009-85-8
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 616127
• PubChem ID: 71321415
• Update Time: 2025-04-19

Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]-
• 3-(1,4-diazepan-1-yl)-1-pyrrolidin-1-ylpropan-1-one
• DTXSID50751237
• 3-(1,4-Diazepan-1-yl)-1-(pyrrolidin-1-yl)propan-1-one
• 89009-85-8

• Inchi： 1S/C12H23N3O/c16-12(15-8-1-2-9-15)4-10-14-7-3-5-13-6-11-14/h13H,1-11H2
• InChI Key： ZJZVMBTZNDEFRQ-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCNCCC1)N1CCCC1

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.6Ų